Cas no 1261960-57-9 (2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid
• CAS No: 1261960-57-9
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• MDL: MFCD18318631
• CID: 5168123
• Update Time: 2026-03-04

2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid
• 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid

• MDL： MFCD18318631
• Inchi： 1S/C14H13ClN2O4S/c1-17(2)22(20,21)12-6-4-3-5-9(12)11-8-16-13(15)7-10(11)14(18)19/h3-8H,1-2H3,(H,18,19)
• InChI Key： YJVJAGPYTYABLI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC=CC=1S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 506
• XLogP3: 2.1
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid

Professional Introduction to 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic Acid (CAS No. 1261960-57-9)

2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid, with the CAS number 1261960-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in drug development and therapeutic interventions.

The molecular framework of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid consists of a pyridine core substituted with a chloro group at the 2-position, a dimethylsulfamoyl group at the 5-position, and a carboxylic acid moiety at the 4-position. This unique arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, enabling the facile preparation of various derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for therapeutic purposes. The structural features of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid have positioned it as a promising candidate for further exploration in this domain. Specifically, the presence of the dimethylsulfamoyl group suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

One of the most compelling aspects of this compound is its potential role in the development of anti-inflammatory agents. Inflammatory responses are central to numerous pathological conditions, and inhibiting key inflammatory pathways has become a major focus in drug discovery. Preliminary studies have indicated that derivatives of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory reactions.

The carboxylic acid group in the molecular structure also offers opportunities for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. For instance, conjugation with other pharmacophores or introduction of additional substituents could enhance binding affinity or improve pharmacokinetic properties.

Another area of interest is the potential application of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid in the development of anticancer agents. Cancer research has identified several key signaling pathways that are dysregulated in tumor cells, and targeting these pathways with small molecules represents a viable therapeutic strategy. The compound's structural motifs suggest that it may interact with proteins involved in cell proliferation and survival, making it a candidate for further investigation as an anticancer lead.

The synthesis of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The chlorination step at the 2-position of the pyridine ring is particularly noteworthy, as it introduces a reactive site that can be further modified. Subsequent reactions, such as nucleophilic substitution and condensation reactions, allow for the introduction of the dimethylsulfamoyl group and the carboxylic acid moiety.

In conclusion, 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid (CAS No. 1261960-57-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play an increasingly important role in the development of next-generation therapeutics.